Cas no 2386239-30-9 (5-(trifluoroacetamido)piperidine-3-carboxylic acid)

• Product Name: 5-(trifluoroacetamido)piperidine-3-carboxylic acid
• CAS No: 2386239-30-9
• MF: C₈H₁₁F₃N₂O₃
• MW: 240.179752588272
• CID: 6070238
• PubChem ID: 165900024
• Update Time: 2025-05-25

5-(trifluoroacetamido)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoroacetamido)piperidine-3-carboxylic acid
• 2386239-30-9
• EN300-1655685

• Inchi： 1S/C8H11F3N2O3/c9-8(10,11)7(16)13-5-1-4(6(14)15)2-12-3-5/h4-5,12H,1-3H2,(H,13,16)(H,14,15)
• InChI Key： ATKDVPPBHFDPSM-UHFFFAOYSA-N
• SMILES： FC(C(NC1CNCC(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 240.07217670g/mol
• Monoisotopic Mass: 240.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-(trifluoroacetamido)piperidine-3-carboxylic acid

Introduction to 5-(trifluoroacetamido)piperidine-3-carboxylic acid (CAS No. 2386239-30-9)

5-(trifluoroacetamido)piperidine-3-carboxylic acid, identified by the chemical identifier CAS No. 2386239-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a trifluoroacetamido functional group at the 5-position and a carboxylic acid moiety at the 3-position imparts unique physicochemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoroacetamido group, featuring a highly electronegative trifluoromethyl (CF₃) substituent, contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This modification enhances the compound's binding affinity to biological targets and improves its pharmacokinetic profile. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, allowing chemists to explore diverse structural analogs with tailored biological activities.

In recent years, 5-(trifluoroacetamido)piperidine-3-carboxylic acid has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural framework is reminiscent of several known pharmacophores found in drugs targeting neurological disorders, infectious diseases, and cancer. The compound's ability to serve as a versatile building block has led to its incorporation into various synthetic pathways aimed at generating molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its role in the synthesis of trifluoromethylated piperidine derivatives, which have shown promise in preclinical studies as inhibitors of enzyme targets involved in metabolic pathways relevant to inflammation and immune response. The trifluoroacetamido group's electron-withdrawing effect modulates the reactivity of adjacent functional groups, enabling precise control over molecular architecture during drug development.

Recent advancements in computational chemistry have further highlighted the significance of 5-(trifluoroacetamido)piperidine-3-carboxylic acid as a scaffold for drug discovery. Molecular docking simulations have demonstrated its potential to interact with proteins such as kinases and proteases, which are pivotal in cellular signaling pathways associated with diseases like cancer and autoimmune disorders. These studies suggest that derivatives of this compound could exhibit inhibitory effects on these targets, offering new avenues for therapeutic intervention.

The carboxylic acid moiety at the 3-position of the piperidine ring provides an additional handle for chemical modification. This functionality can be employed to introduce amides, esters, or other polar groups, thereby expanding the chemical space accessible for medicinal chemists. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

In clinical research settings, 5-(trifluoroacetamido)piperidine-3-carboxylic acid has been utilized as a key intermediate in the synthesis of novel candidates undergoing evaluation for their therapeutic potential. Preliminary data from ongoing trials indicate that certain derivatives exhibit significant pharmacological activity while maintaining an acceptable safety profile. These findings underscore the importance of this compound as a cornerstone in modern drug development strategies.

The synthesis of 5-(trifluoroacetamido)piperidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic substitution reactions to introduce the trifluoroacetamido group followed by carboxylation at the 3-position using established methods such as Boc protection or direct carboxylation techniques. The efficiency and scalability of these synthetic routes are critical considerations for industrial applications where large quantities of high-purity material are required.

The physicochemical properties of this compound, including its melting point, solubility profile, and stability under various conditions, are essential parameters that influence its handling and storage requirements. These properties are carefully characterized through experimental techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to ensure consistency across different batches produced for research or commercial purposes.

As interest in fluorinated compounds continues to grow due to their enhanced biological activity and resistance to metabolic degradation, 5-(trifluoroacetamido)piperidine-3-carboxylic acid is poised to play an increasingly prominent role in pharmaceutical innovation. Its unique structural features make it an attractive candidate for further exploration by academic researchers and industrial scientists alike.

In conclusion,5-(trifluoroacetamido)piperidine-3-carboxylic acid (CAS No. 2386239-30-9) represents a significant advancement in medicinal chemistry as both a synthetic intermediate and a potential therapeutic agent. Its incorporation into novel drug candidates holds promise for addressing unmet medical needs across multiple therapeutic areas. Continued research into its derivatives will likely uncover new opportunities for leveraging its structural versatility in developing next-generation pharmaceuticals.